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Abstract
Sodium benzenesulfonate (CAS 515-42-4), the sodium salt of benzenesulfonic acid, is a

foundational organic compound whose utility spans a remarkable breadth of industrial and

research applications.[1][2] As a white, crystalline, water-soluble solid, its chemical identity is

defined by a C₆H₅SO₃Na formula.[3][4] This guide offers a deep technical dive into the core

attributes of sodium benzenesulfonate, moving beyond surface-level data to explore its

synthesis, physicochemical characteristics, mechanistic actions, and applications, with a

particular focus on its relevance to researchers, chemists, and drug development professionals.

We will elucidate the causality behind its functional roles as a versatile chemical intermediate, a

hydrotrope, a surfactant, and a critical component in the formulation of pharmaceutical salts.[5]

[6][7]

Physicochemical Characteristics and Structural
Identity
Sodium benzenesulfonate is an aromatic sulfonate, comprising a benzene ring attached to a

sulfonate group, with a sodium counter-ion.[8] This structure imparts a unique combination of

hydrophobicity (from the benzene ring) and high polarity (from the sulfonate group), which is

fundamental to its diverse applications.[4] The compound is stable under normal conditions,
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though it is hygroscopic and should be stored in a dry, inert atmosphere away from strong

oxidizing agents.[9][10][11]

Core Properties
A summary of the key physicochemical properties is presented below, compiled from

authoritative chemical databases.

Property Value Source(s)

CAS Number 515-42-4 [3]

Molecular Formula C₆H₅NaO₃S [12][13]

Molecular Weight 180.16 g/mol [9][11][14]

Appearance
White to off-white crystalline

powder or flakes.[1][9][15]
[1][9][15]

Melting Point >450 °C (decomposes) [3][9]

Density 1.124 g/mL at 25 °C [9][10][16]

Solubility

Highly soluble in water; very

soluble in hot water.[9][12][15]

Slightly soluble in alcohol.[1][9]

[12] Insoluble in nonpolar

solvents like diethyl ether.[5]

[13]

[1][5][9][12][13][15]

Structural Representation
The molecular structure is key to its function.

Caption: Molecular structure of Sodium Benzenesulfonate.

Synthesis and Manufacturing Pathways
The industrial synthesis of sodium benzenesulfonate is a well-established, two-step process

rooted in electrophilic aromatic substitution.[8] Understanding this pathway is critical for

appreciating potential impurities and quality control parameters.
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Synthesis Workflow
Caption: General synthesis pathway for Sodium Benzenesulfonate.

Detailed Synthesis Protocol (Laboratory Scale)
This protocol is based on established organic chemistry procedures and provides a reliable

method for laboratory synthesis.[17]

Objective: To synthesize sodium benzenesulfonate from benzene.

Materials:

Benzene (60 mL)

Concentrated Sulfuric Acid (60 mL)

Calcium Hydroxide (powdered)

Sodium Carbonate solution

Deionized Water

Procedure:

Sulfonation: In a round-bottom flask fitted with a reflux condenser, combine 60 mL of

benzene and 60 mL of concentrated sulfuric acid. Heat the mixture gently to a boil. Causality:

Heating provides the activation energy for the electrophilic aromatic substitution reaction,

where SO₃ (formed in equilibrium from H₂SO₄) acts as the electrophile attacking the

benzene ring. Continue refluxing for 6-8 hours, or until the immiscible benzene layer is no

longer visible.[17]

Quenching & Neutralization (Part 1): After cooling, carefully pour the dark reaction mixture

into 1 liter of cold water. Boil the diluted solution and neutralize it by adding powdered

calcium hydroxide in portions until the solution is no longer acidic. Causality: This step

neutralizes the excess sulfuric acid and the newly formed benzenesulfonic acid, precipitating

calcium sulfate, which is poorly soluble, while the calcium salt of benzenesulfonic acid

remains in solution.[17]
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Filtration: Filter the hot mixture to remove the precipitated calcium sulfate. Wash the filter

cake with hot water to recover any remaining product.[17]

Conversion to Sodium Salt: Treat the filtrate with a sufficient amount of sodium carbonate

solution to precipitate all calcium ions as calcium carbonate. Causality: This is a salt

metathesis reaction. Sodium carbonate is added to replace the calcium counter-ion with

sodium, as sodium benzenesulfonate is the desired final product.[17]

Final Isolation: Filter the mixture again to remove the calcium carbonate precipitate.

Concentrate the filtrate by evaporation until crystallization begins upon cooling. The resulting

sodium benzenesulfonate crystals can be collected by filtration and dried.[17]

Core Applications and Mechanisms of Action
The utility of sodium benzenesulfonate is diverse, stemming from its dual chemical nature. It

serves not just as a passive ingredient but as an active functional component in various

processes.

Chemical Intermediate
Sodium benzenesulfonate is a valuable precursor in organic synthesis.[1][2][9]

Phenol Production: Historically, the alkaline fusion of sodium benzenesulfonate with sodium

hydroxide was a primary industrial route to phenol.[3][5] Heating the salt with molten NaOH

at high temperatures results in the displacement of the sulfonate group by a hydroxyl group,

forming sodium phenoxide, which is then acidified to yield phenol.[5]

Dye and Pesticide Synthesis: It serves as a building block for various dyes and pesticides.[1]

[2][18] The sulfonate group can be converted to other functional groups like sulfonyl

chlorides (using PCl₅ or POCl₃), which are highly reactive intermediates for producing

sulfonamides and other derivatives.[5][6][19]

Pharmaceutical Synthesis: In drug development, it is used to form besilate

(benzenesulfonate) salts of basic active pharmaceutical ingredients (APIs).[5][6] This is a

critical application, as converting a freebase API into a besilate salt can significantly improve

its solubility, stability, and bioavailability.[6] However, this application requires stringent

control of potential genotoxic impurities like sulfonate esters, a key regulatory concern.[20]
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Hydrotropic Agent
A hydrotrope is a compound that enhances the aqueous solubility of poorly soluble substances.

[21] Unlike typical surfactants, hydrotropes like sodium benzenesulfonate work at high

concentrations and do not necessarily form well-defined micelles.[21]

Mechanism of Action: The mechanism of hydrotropy is believed to involve the formation of

loose, dynamic aggregates of hydrotrope molecules above a Minimum Hydrotrope

Concentration (MHC).[7][22] The hydrophobic benzene ring of sodium benzenesulfonate can

interact with the non-polar regions of a poorly soluble solute, while the polar sulfonate group

maintains the aggregate's solubility in water, effectively "chaperoning" the solute into the

aqueous phase.[7][23] This property is particularly valuable in liquid detergent formulations and

in pharmaceutical preparations to solubilize drugs.[23][24]

Caption: Conceptual model of hydrotropic solubilization.

Surfactant and Detergent Additive
Sodium benzenesulfonate and its longer-chain alkyl derivatives are key anionic surfactants.[4]

[15][25] In detergents, it acts as a pulp conditioning agent, reducing slurry viscosity and

improving flowability, which aids in the spray-drying process for powdered detergents.[1] It also

helps prevent caking and can increase the moisture content of the final product, contributing to

cost-effectiveness.[1]

Analytical and Quality Control Methods
For research and pharmaceutical applications, verifying the purity and identity of sodium

benzenesulfonate is paramount.

Typical Quality Specifications
Commercial grades of sodium benzenesulfonate typically adhere to the following

specifications:
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Parameter Specification Limit

Purity (Assay) ≥96.0% or ≥98.0%

Appearance White powder/crystal

Loss on Drying ≤2.0%

Chloride (as Cl) ≤0.01%

Heavy Metals (as Pb) ≤0.002%

(Data compiled from commercial suppliers)[18]

[26]

Analytical Protocol: Purity Determination by Titration
While modern methods like HPLC are common for purity analysis, classical titration remains a

robust and accessible method for assaying bulk material.[27] This protocol is adapted from

principles of acid-base titration for related sulfonates.

Principle: The sulfonate is first converted to its acidic form via ion exchange or reaction, and the

resulting acid is titrated with a standardized base.

Procedure:

Sample Preparation: Accurately weigh approximately 1.5 g of the sodium benzenesulfonate

sample. Dissolve it in 50 mL of deionized water.

Acidification: Add a strong acid (e.g., a measured excess of sulfuric acid solution) to the

dissolved sample. Reflux the mixture gently for 30 minutes. Causality: This step ensures the

complete conversion of the sodium salt to the free benzenesulfonic acid.[27]

Titration: After cooling, add a few drops of a suitable indicator (e.g., phenolphthalein). Titrate

the solution against a standardized sodium hydroxide (NaOH) solution of known

concentration (e.g., 0.1 N) until the endpoint is reached (a persistent color change).[27]

Calculation: The purity of the sodium benzenesulfonate can be calculated based on the

volume of NaOH titrant used, its concentration, and the initial mass of the sample.
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Note: For regulatory-facing applications, a validated, stability-indicating HPLC method is the

standard. Reverse-phase HPLC with a C18 column and a UV detector is commonly employed

to separate and quantify sodium benzenesulfonate from its impurities.[16][28]

Safety, Handling, and Toxicology
Sodium benzenesulfonate is classified as a hazardous substance.[29] It is irritating to the skin,

eyes, and respiratory system.[9][12]

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[12] Some sources also list H302 (Harmful if

swallowed).[12]

Handling Precautions: Use in a well-ventilated area.[29] Wear appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat.[26] Avoid

generating dust.[29] Open cuts or abraded skin should not be exposed to the material.[29]

Toxicological Profile: The oral LD50 in rats is reported as 1200 mg/kg.[29] Ingestion of less

than 150 grams may be harmful to humans.[29] Long-term exposure studies in animals have

indicated potential effects on the liver and kidneys at high doses.[12]

Conclusion
Sodium benzenesulfonate (CAS 515-42-4) is far more than a simple organic salt. Its elegant

structure provides a powerful toolkit for chemists and formulation scientists. Its role as a

foundational intermediate enables the synthesis of complex molecules, from life-saving

pharmaceuticals to vibrant dyes. Its hydrotropic and surfactant properties are critical for

creating effective cleaning products and solubilizing challenging APIs. For the research and

drug development professional, a thorough understanding of its synthesis, properties, and

analytical methods is essential for leveraging its full potential while ensuring quality and safety

in advanced applications.

References
PubChem. (n.d.). Sodium benzenesulfonate. National Center for Biotechnology Information.
ChemBK. (n.d.). Sodium Benzenesulfonate.
Wikipedia. (n.d.). Benzenesulfonic acid.
PrepChem.com. (n.d.). Preparation of sodium benzenesulfonate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.sigmaaldrich.com/CA/en/product/aldrich/147281
https://www.shodex.com/en/dc/08/03/46.html
https://datasheets.scbt.com/sc-357405.pdf
https://www.chembk.com/en/chem/Sodium%20Benzenesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-benzenesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-benzenesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-benzenesulfonate
https://datasheets.scbt.com/sc-357405.pdf
https://camachem.com/en/sodium-benzene-sulphonate.html
https://datasheets.scbt.com/sc-357405.pdf
https://datasheets.scbt.com/sc-357405.pdf
https://datasheets.scbt.com/sc-357405.pdf
https://datasheets.scbt.com/sc-357405.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-benzenesulfonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Versatility of Sodium Benzenesulfonate
in Industrial Applications.
Solubility of Things. (n.d.). Sodium benzenesulfonate.
Wikipedia. (n.d.). Sodium benzenesulfonate.
TolueneSulfonicAcid-ptbba. (2024). Synthesis and Structure Sodium Benzenesulfonate.
PCC Group. (n.d.). Sodium Dodecylbenzene Sulfonate.
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Chemical Intermediate:
Sodium Benzenesulfonate's Role in Synthesis.
Shanghai Talent Chemical Co.,Ltd. (n.d.). Sodium Benzenesulfonate CAS 515-42-4.
New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Sodium
Dodecylbenzene Sulfonate.
Organic Syntheses. (n.d.). Benzenesulfonyl chloride.
Google Patents. (n.d.). Determination method for sodium dodecyl benzene sulfonate
content.
Wikipedia. (n.d.). Hydrotrope.
Shodex HPLC Columns. (n.d.). LC/MS Analysis of Linear Alkylbenzene Sulfonate (DE-213).
ResearchGate. (2018). Validation of Analytical Method Determination of Sodium Dodecyl
Benzene Sulfonate (DBS) in Catfish (Clarias batrachus L.) by Spectrophotometric Using
Methylene Blue.
ResearchGate. (2018). Validation of Analytical Method Determination of Sodium Dodecyl
Benzene Sulfonate (DBS) in Catfish (Clarias batrachus L.) by Spectrophotometric Using
Methylene Blue (PDF).
PubMed. (2010). The utility of sulfonate salts in drug development.
Natural Volatiles and Essential Oils. (n.d.). A Review On Pharmaceutical Hydrotropes.
Jetir.org. (n.d.). HYDROTROPY: NEW APPROACH TO INCREASE SOLUBILITY.
ResearchGate. (n.d.). Functions of Hydrotropes in Solutions (PDF).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [guidechem.com]

2. nbinno.com [nbinno.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b7737240?utm_src=pdf-custom-synthesis
https://www.guidechem.com/question/what-are-the-applications-and--id135246.html
https://www.nbinno.com/article/dye-intermediates/sodium-benzenesulfonate-industrial-applications-versatility-th
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Sodium benzenesulfonate - Wikipedia [en.wikipedia.org]

4. CAS 515-42-4: Sodium benzenesulfonate | CymitQuimica [cymitquimica.com]

5. Benzenesulfonic acid - Wikipedia [en.wikipedia.org]

6. nbinno.com [nbinno.com]

7. pdf.benchchem.com [pdf.benchchem.com]

8. Synthesis and Structure Sodium Benzenesulfonate [p-toluenesulfonicacid-ptbba.com]

9. chembk.com [chembk.com]

10. Benzenesulfonic acid sodium salt | 515-42-4 [chemicalbook.com]

11. alfa-chemistry.com [alfa-chemistry.com]

12. Sodium benzenesulfonate | C6H5NaO3S | CID 517327 - PubChem
[pubchem.ncbi.nlm.nih.gov]

13. medkoo.com [medkoo.com]

14. scbt.com [scbt.com]

15. solubilityofthings.com [solubilityofthings.com]

16. Sodium benzenesulfonate Benzenesulfonic acid sodium salt [sigmaaldrich.com]

17. prepchem.com [prepchem.com]

18. talentchemicals.com [talentchemicals.com]

19. Organic Syntheses Procedure [orgsyn.org]

20. The utility of sulfonate salts in drug development - PubMed [pubmed.ncbi.nlm.nih.gov]

21. Hydrotrope - Wikipedia [en.wikipedia.org]

22. researchgate.net [researchgate.net]

23. jetir.org [jetir.org]

24. nveo.org [nveo.org]

25. alfa-chemistry.com [alfa-chemistry.com]

26. camachem.com [camachem.com]

27. CN103091448A - Determination method for sodium dodecyl benzene sulfonate content -
Google Patents [patents.google.com]

28. shodex.com [shodex.com]

29. datasheets.scbt.com [datasheets.scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://en.wikipedia.org/wiki/Sodium_benzenesulfonate
https://cymitquimica.com/cas/515-42-4/
https://en.wikipedia.org/wiki/Benzenesulfonic_acid
https://www.nbinno.com/article/other-organic-chemicals/sodium-benzenesulfonate-chemical-intermediate-organic-synthesis-ch
https://pdf.benchchem.com/3423/An_In_depth_Technical_Guide_on_the_Interactions_of_Sodium_4_isopropylbenzenesulfonate_with_Organic_Molecules.pdf
https://www.p-toluenesulfonicacid-ptbba.com/ptsa-para-toluenesulfonic-acid/synthesis-and-structure-sodium-benzenesulfonate/
https://www.chembk.com/en/chem/Sodium%20Benzenesulfonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5213173.htm
https://www.alfa-chemistry.com/benzenesulfonic-acid-sodium-salt-cas-515-42-4-item-292344.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-benzenesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-benzenesulfonate
https://www.medkoo.com/products/59016
https://www.scbt.com/p/sodium-benzenesulfonate-515-42-4
https://www.solubilityofthings.com/sodiumbenzenesulfonate
https://www.sigmaaldrich.com/CA/en/product/aldrich/147281
https://prepchem.com/synthesis-of-sodium-benzenesulfonate/
https://www.talentchemicals.com/organic-chemicals/sodium-benzenesulfonate-cas-515-42-4.html
http://orgsyn.org/demo.aspx?prep=cv1p0084
https://pubmed.ncbi.nlm.nih.gov/20112423/
https://en.wikipedia.org/wiki/Hydrotrope
https://www.researchgate.net/publication/278312156_Functions_of_Hydrotropes_in_Solutions
https://www.jetir.org/papers/JETIR2304601.pdf
https://www.nveo.org/index.php/journal/article/download/5546/4328
https://www.alfa-chemistry.com/resources/sulfonation-reaction-synthesis-of-sodium-dodecyl-benzene-sulfonate.html
https://camachem.com/en/sodium-benzene-sulphonate.html
https://patents.google.com/patent/CN103091448A/en
https://patents.google.com/patent/CN103091448A/en
https://www.shodex.com/en/dc/08/03/46.html
https://datasheets.scbt.com/sc-357405.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. ["sodium benzenesulfonate CAS number 515-42-4
information"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7737240#sodium-benzenesulfonate-cas-number-
515-42-4-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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